Cas no 1806922-01-9 (4-Chloro-3-(difluoromethyl)-2-fluoro-6-hydroxypyridine)

• Product Name: 4-Chloro-3-(difluoromethyl)-2-fluoro-6-hydroxypyridine
• CAS No: 1806922-01-9
• MF: C₆H₃ClF₃NO
• MW: 197.542330980301
• CID: 4808900
• Update Time: 2025-05-20

4-Chloro-3-(difluoromethyl)-2-fluoro-6-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3-(difluoromethyl)-2-fluoro-6-hydroxypyridine

• Inchi： 1S/C6H3ClF3NO/c7-2-1-3(12)11-6(10)4(2)5(8)9/h1,5H,(H,11,12)
• InChI Key： VAJQUQIGILJKRE-UHFFFAOYSA-N
• SMILES： ClC1=CC(NC(=C1C(F)F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 285
• XLogP3: 1
• Topological Polar Surface Area: 29.1

Additional information on 4-Chloro-3-(difluoromethyl)-2-fluoro-6-hydroxypyridine

Research Briefing on 4-Chloro-3-(difluoromethyl)-2-fluoro-6-hydroxypyridine (CAS: 1806922-01-9)

4-Chloro-3-(difluoromethyl)-2-fluoro-6-hydroxypyridine (CAS: 1806922-01-9) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications. This compound, characterized by its multiple halogen substitutions and hydroxyl group, serves as a versatile intermediate in the synthesis of agrochemicals and pharmaceuticals. Recent studies have explored its role in the development of novel herbicides and antimicrobial agents, leveraging its reactivity and bioactivity.

Recent research has focused on the synthetic pathways and optimization of 4-Chloro-3-(difluoromethyl)-2-fluoro-6-hydroxypyridine. A study published in the Journal of Agricultural and Food Chemistry (2023) demonstrated an efficient, scalable synthesis method using a multi-step halogenation and hydroxylation sequence. The authors reported a yield improvement of 15% compared to previous methods, highlighting the compound's potential for industrial-scale production. Additionally, the study emphasized the compound's stability under various pH conditions, making it suitable for formulation in agrochemical products.

In the pharmaceutical domain, 4-Chloro-3-(difluoromethyl)-2-fluoro-6-hydroxypyridine has been investigated as a precursor for the development of kinase inhibitors. A 2024 study in Bioorganic & Medicinal Chemistry Letters revealed its utility in constructing pyridine-based scaffolds that exhibit selective inhibition of tyrosine kinases implicated in cancer progression. The researchers noted that the difluoromethyl and fluoro substitutions enhanced binding affinity to the ATP-binding site of target kinases, suggesting a promising avenue for anticancer drug discovery.

Environmental and toxicological assessments of 4-Chloro-3-(difluoromethyl)-2-fluoro-6-hydroxypyridine have also been conducted. A recent report by the European Chemicals Agency (ECHA) evaluated its ecotoxicological profile, concluding that the compound exhibits moderate persistence in soil but low bioaccumulation potential. These findings are critical for regulatory compliance and risk assessment in agrochemical applications. Furthermore, in vitro toxicity studies indicated minimal cytotoxicity in mammalian cell lines, supporting its safety profile for further development.

Looking ahead, the versatility of 4-Chloro-3-(difluoromethyl)-2-fluoro-6-hydroxypyridine continues to inspire innovative research. Ongoing studies are exploring its incorporation into metal-organic frameworks (MOFs) for controlled release formulations in agriculture, as well as its potential in photodynamic therapy due to its fluorescence properties. The compound's multifaceted applications underscore its importance in bridging chemical synthesis and biological efficacy, making it a focal point for interdisciplinary research in the chemical biology and pharmaceutical sectors.